Cas no 2228913-57-1 (2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2-methylpropanoic acid)

• Product Name: 2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2-methylpropanoic acid
• CAS No: 2228913-57-1
• MF: C₁₅H₂₀ClNO₄
• MW: 313.77660369873
• CID: 5846710
• PubChem ID: 165755466
• Update Time: 2025-06-08

2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2-methylpropanoic acid
• EN300-1874567
• 2228913-57-1
• 2-(3-{[(tert-butoxy)carbonyl]amino}-4-chlorophenyl)-2-methylpropanoic acid

• Inchi： 1S/C15H20ClNO4/c1-14(2,3)21-13(20)17-11-8-9(6-7-10(11)16)15(4,5)12(18)19/h6-8H,1-5H3,(H,17,20)(H,18,19)
• InChI Key： MBPYJERTANVKHD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC(=O)OC(C)(C)C)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 313.1080858g/mol
• Monoisotopic Mass: 313.1080858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2-methylpropanoic acid

Introduction to 2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2-methylpropanoic Acid (CAS No. 2228913-57-1)

2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2-methylpropanoic acid, identified by the CAS number 2228913-57-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable intermediate in the synthesis of potential therapeutic agents. Its unique structural features, including a chlorophenyl moiety and an amide-like functional group, contribute to its versatility in medicinal chemistry applications.

The chlorophenyl substituent in the molecule is particularly noteworthy, as it is often employed in the design of bioactive compounds due to its ability to modulate receptor interactions and enhance binding affinity. This feature has been extensively studied in the context of developing novel drugs targeting neurological and inflammatory disorders. Recent research has highlighted the role of chlorophenyl derivatives in modulating enzyme activity, which could be leveraged for creating more effective treatments for conditions such as Alzheimer's disease and chronic inflammation.

The (tert-butoxy)carbonylamino group attached to the phenyl ring adds another layer of functionality to the molecule. This protective group is commonly used in peptide synthesis and drug development to prevent unwanted side reactions. The stability provided by this moiety allows for selective modifications at other sites within the molecule, facilitating the creation of complex pharmacophores. In recent studies, compounds incorporating (tert-butoxy)carbonylamino groups have shown promise in enhancing drug bioavailability and reducing metabolic degradation.

The presence of a 2-methylpropanoic acid side chain further enhances the compound's pharmacological potential. This structural element can influence solubility, lipophilicity, and overall pharmacokinetic properties, making it an attractive feature for drug design. Researchers have explored similar side chains in various drug candidates, demonstrating their ability to improve membrane permeability and target specificity. The combination of these structural elements in 2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2-methylpropanoic acid suggests a multifaceted approach to developing novel therapeutic agents.

In recent years, there has been a growing interest in harnessing computational methods to predict the biological activity of molecules like 2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2-methylpropanoic acid. Advanced computational techniques, including molecular docking and virtual screening, have enabled researchers to identify potential drug candidates with high precision. These methods have been particularly useful in identifying novel interactions between the compound and biological targets, such as enzymes and receptors. For instance, studies have shown that derivatives of this compound may interact with kinases and transcription factors, which are key players in various disease pathways.

The synthesis of 2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2-methylpropanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the chlorophenyl intermediate followed by functionalization with the amide-like group. The introduction of the (tert-butoxy)carbonylamino moiety often requires protective group chemistry to prevent unwanted side reactions during synthesis. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, reducing reaction times and improving overall yields.

Once synthesized, 2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2-methylpropanoic acid can be further modified to explore its pharmacological potential. Researchers have employed various strategies, such as structure-activity relationship (SAR) studies, to optimize its biological activity. These studies involve systematic modifications of specific functional groups within the molecule to assess their impact on biological outcomes. For example, altering the substitution pattern on the phenyl ring or modifying the length of the side chain can significantly influence drug efficacy and selectivity.

One area where this compound shows particular promise is in the treatment of neurological disorders. Studies have indicated that derivatives of chlorophenyl-containing molecules may interact with neurotransmitter systems involved in conditions such as depression and anxiety. The protective nature of the (tert-butoxy)carbonylamino group ensures that these interactions can be studied without interference from competing side reactions. Furthermore, the 2-methylpropanoic acid side chain may enhance blood-brain barrier penetration, making it an attractive candidate for central nervous system (CNS) drugs.

Another emerging application for 2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2-methylpropanoic acid is in anti-inflammatory therapies. Chronic inflammation is a hallmark of numerous diseases, including arthritis and cardiovascular disorders. Research has demonstrated that compounds with similar structural features can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The combination of these functionalities makes this compound a promising candidate for developing novel anti-inflammatory agents.

The chemical properties of 2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2-methylpropanoic acid also make it suitable for use as an intermediate in more complex synthetic schemes. Its versatility allows for further derivatization into a wide range of pharmacologically active molecules. For instance, it can be used to synthesize peptidomimetics or other bioactive peptides that mimic natural signaling molecules. These derivatives may offer improved stability and bioavailability compared to their natural counterparts.

In conclusion, 2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2-methylpropanoic acid (CAS No. 2228913-57-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications span across multiple therapeutic areas, including neurological disorders and anti-inflammatory treatments. Ongoing research continues to uncover new ways to leverage this compound's properties for developing next-generation therapeutic agents.